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Compound of Interest

Compound Name: L-691121

Cat. No.: B1673912

Disclaimer: This document provides general guidance for the proper disposal of the research
chemical L-691121 in a laboratory setting, based on its chemical properties and established
safety protocols for similar substances. A specific Safety Data Sheet (SDS) for L-691121 is not
readily available in the public domain. Therefore, these procedures should be considered as a
baseline recommendation. Researchers, scientists, and drug development professionals must
consult their institution's Environmental Health and Safety (EHS) department and adhere to all
local, state, and federal regulations for hazardous waste disposal.

The proper handling and disposal of laboratory chemicals are paramount to ensuring the safety
of personnel and protecting the environment. L-691121, a chemical compound used in
research, requires careful consideration for its disposal due to its chemical nature.

Chemical Properties of L-691121

Based on available data, the following properties of L-691121 are known:

Property Value

CAS Number 136075-60-0
Molecular Formula C22H25CIN40O5S
Molecular Weight 492.97 g/mol
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The molecular formula indicates that L-691121 is a halogenated organic compound containing
chlorine and sulfur. Such compounds require specific disposal procedures to mitigate potential
hazards.

Experimental Protocol: General Disposal Procedure
for L-691121

The following step-by-step methodology is a recommended protocol for the disposal of L-
691121 waste. This protocol is based on standard practices for the disposal of halogenated
and sulfur-containing organic compounds.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-
resistant gloves.

o Designated, properly labeled, and sealed hazardous waste container for "Halogenated
Organic Waste".

e Chemical fume hood.
o Spill containment materials.
Procedure:

» Risk Assessment: Before handling, conduct a risk assessment for the disposal process.
Given the lack of a specific SDS, treat L-691121 as a potentially toxic and environmentally
hazardous substance.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves, when handling L-691121 and its waste.

o Segregation of Waste: It is critical to segregate waste containing L-691121. Do not mix it with
non-halogenated organic waste, agueous waste, or other incompatible chemicals.[1][2]

o Waste Collection:
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o Collect all waste materials containing L-691121, including unused product, contaminated
solutions, and rinsates, in a designated and properly labeled "Halogenated Organic
Waste" container.[2][3][4]

o Ensure the container is made of a material compatible with the chemical and is kept tightly
sealed when not in use.

o The waste container should be stored in a well-ventilated area, preferably within a
secondary containment tray in a designated satellite accumulation area.

e Handling of Empty Containers:
o Triple-rinse the empty L-691121 container with a suitable solvent.

o Collect the rinsate as halogenated organic waste and add it to the designated waste
container.

o Deface the label on the empty container before disposing of it according to institutional
guidelines for chemically contaminated glassware or plastic.

e Spill Management:
o In the event of a spill, contain the material using an inert absorbent.

o Collect the absorbent material in a sealed bag or container, label it as "Halogenated
Organic Waste," and dispose of it with the other L-691121 waste.

o Disposal Request: Once the waste container is nearly full (do not overfill), submit a
hazardous waste pickup request to your institution's EHS department. Ensure the waste is
properly labeled with all constituents and their approximate concentrations.

» Record Keeping: Maintain accurate records of the amount of L-691121 disposed of, in
accordance with your institution's policies and regulatory requirements.

Note: Never dispose of L-691121 or any other organic chemical down the drain.[4][5]

Visualization of Disposal Workflow
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of L-691121.

Start: L.-691121 Waste Generation

Generate L-691121 Waste
(Unused product, solutions, contaminated items)

Hazard Assessmént & Preparation
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Caption: Logical workflow for the proper disposal of L-691121.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chemical L-691121]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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